Cas no 1183846-90-3 (2-(3,5-dimethylphenyl)ethanethioamide)

• Product Name: 2-(3,5-dimethylphenyl)ethanethioamide
• CAS No: 1183846-90-3
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 6171477
• PubChem ID: 61029161
• Update Time: 2025-11-07

2-(3,5-dimethylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)ethanethioamide
• 1183846-90-3
• EN300-1858301

• Inchi： 1S/C10H13NS/c1-7-3-8(2)5-9(4-7)6-10(11)12/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key： IUKNHBWDXBHOPC-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(3,5-dimethylphenyl)ethanethioamide

Comprehensive Overview of 2-(3,5-dimethylphenyl)ethanethioamide (CAS No. 1183846-90-3): Properties, Applications, and Research Insights

2-(3,5-dimethylphenyl)ethanethioamide (CAS No. 1183846-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thioamide derivative is characterized by the presence of a 3,5-dimethylphenyl group, which contributes to its distinct chemical reactivity and biological activity. Researchers and industry professionals frequently search for terms like "2-(3,5-dimethylphenyl)ethanethioamide synthesis," "CAS 1183846-90-3 applications," and "thioamide derivatives in drug discovery," reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of 2-(3,5-dimethylphenyl)ethanethioamide includes a thioamide functional group (-C(=S)-NH₂), which is pivotal for its interactions in biological systems. This moiety is often explored in medicinal chemistry for its ability to mimic amide bonds while offering enhanced metabolic stability. Recent studies highlight its role as a building block for designing enzyme inhibitors, particularly in targeting kinases and G-protein-coupled receptors (GPCRs). Such applications align with trending topics like "precision medicine" and "targeted therapy development," which dominate current pharmaceutical discussions.

From a synthetic chemistry perspective, CAS 1183846-90-3 is typically prepared via condensation reactions between 3,5-dimethylphenylacetic acid derivatives and thionating agents such as Lawesson’s reagent or phosphorus pentasulfide. Optimizing these methods to improve yield and purity remains a focal point for chemists, as evidenced by frequent searches for "green synthesis of thioamides" and "high-efficiency organic transformations." The compound’s lipophilicity, influenced by the dimethylphenyl group, also makes it a candidate for formulation studies in drug delivery systems.

In agrochemical research, 2-(3,5-dimethylphenyl)ethanethioamide has been investigated as a precursor for crop protection agents. Its potential to modulate plant metabolic pathways resonates with the growing demand for "sustainable pesticides" and "eco-friendly agrochemicals." These keywords reflect broader environmental concerns, linking the compound to the circular economy and green chemistry movements. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its stability and degradation profiles under environmental conditions.

The commercial availability of 2-(3,5-dimethylphenyl)ethanethioamide through specialty chemical suppliers has facilitated its adoption in diverse research programs. However, challenges related to scale-up production and regulatory compliance persist, prompting queries like "GMP synthesis of CAS 1183846-90-3" and "REACH registration for thioamide compounds." Addressing these aspects is critical for industrial applications, particularly in regions with stringent chemical regulations.

Emerging trends in computational chemistry have further expanded the utility of this compound. Molecular docking studies leverage its structural data to predict interactions with biological targets, aligning with interests in "AI-driven drug design" and "in silico screening." Such interdisciplinary approaches underscore the compound’s versatility and its alignment with cutting-edge scientific methodologies.

In summary, 2-(3,5-dimethylphenyl)ethanethioamide (CAS No. 1183846-90-3) exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug discovery to sustainable agriculture—position it as a valuable entity in contemporary science. By addressing high-search-volume topics like "structure-activity relationships" and "industrial-scale synthesis," this overview aims to bridge the gap between academic knowledge and practical industry needs.